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Compound of Interest

Compound Name: H-D-4-Pal-OH.2HCl

Cat. No.: B573353 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed, step-by-step operational plan for the safe disposal

of H-D-4-Pal-OH.2HCl, also known as 3-(4-pyridyl)-D-alanine dihydrochloride.

Compound Profile and Hazard Assessment

H-D-4-Pal-OH.2HCl is an amino acid derivative supplied as a dihydrochloride salt.[1][2][3] The

presence of two hydrochloride moieties renders the compound acidic. While specific hazard

information for this compound is not readily available, it should be handled as a potentially

corrosive and irritating substance, consistent with other hydrochloride salts.[4] All laboratory

personnel must handle this compound in accordance with standard good laboratory practices

and consult the manufacturer-specific Safety Data Sheet (SDS) before use.

Quantitative Data Summary
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Property Value Reference

Molecular Formula C₈H₁₂Cl₂N₂O₂ [3]

Molecular Weight 239.10 g/mol

Appearance Solid (Off-white to light yellow)

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Step-by-Step Disposal Protocol
The primary disposal method for H-D-4-Pal-OH.2HCl involves neutralization of its acidic

component followed by collection as hazardous chemical waste. Disposal down the drain is not

recommended unless explicitly permitted by local regulations for fully neutralized and non-

hazardous solutions.

1. Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure appropriate PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

2. Neutralization of Small Quantities (Aqueous Solutions)

This protocol is intended for small quantities of H-D-4-Pal-OH.2HCl solutions typically

generated during research experiments.

Step 1: Dilution

In a well-ventilated fume hood, dilute the aqueous solution of H-D-4-Pal-OH.2HCl with a

large volume of cold water (at least a 1:10 ratio of solution to water) in a suitably large,
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chemically resistant container (e.g., a glass beaker). This minimizes the concentration and

mitigates potential heat generation during neutralization.

Step 2: Neutralization

Slowly add a weak base, such as a 5% sodium bicarbonate (baking soda) solution, to the

diluted H-D-4-Pal-OH.2HCl solution with constant stirring.

Effervescence (fizzing) will occur as the acid is neutralized. Continue adding the base

incrementally until the fizzing stops.

Step 3: pH Verification

Using pH paper or a calibrated pH meter, check the pH of the solution. The target pH

should be within a neutral range, typically between 6.0 and 8.0. If necessary, continue to

add small amounts of the weak base until the desired pH is achieved.

Step 4: Waste Collection

Once neutralized, transfer the solution into a designated, properly labeled hazardous

waste container. The label should clearly identify the contents, including the name of the

neutralized compound and the date.

3. Disposal of Solid H-D-4-Pal-OH.2HCl and Contaminated Materials

Unused Solid Compound:

Unused or expired solid H-D-4-Pal-OH.2HCl should be disposed of in its original

container, if possible.

Place the container in a designated solid hazardous waste receptacle for collection by

your institution's Environmental Health and Safety (EHS) department. Do not attempt to

neutralize the dry powder directly.

Contaminated Labware and PPE:

Disposable items such as gloves, weigh boats, and pipette tips that have come into

contact with H-D-4-Pal-OH.2HCl should be collected in a sealed bag or container labeled
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as hazardous waste.

Non-disposable glassware should be triple-rinsed with a suitable solvent (e.g., water). The

first rinseate must be collected and treated as hazardous waste.

4. Final Disposal

All collected hazardous waste must be disposed of through your institution's certified

hazardous waste management program. Never dispose of H-D-4-Pal-OH.2HCl, whether in

solid or liquid form, in the regular trash or down the sanitary sewer without proper neutralization

and institutional approval.

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of H-D-4-
Pal-OH.2HCl.
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Caption: Disposal workflow for H-D-4-Pal-OH.2HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b573353?utm_src=pdf-custom-synthesis
https://www.adooq.com/h-d-4-pal-oh-2hcl.html
https://www.medchemexpress.com/h-d-4-pal-oh-2hcl.html
https://www.peptide.com/product/h-d-4-pal-oh-2hcl/
https://www.benchchem.com/pdf/H_Pro_NHEt_HCl_proper_disposal_procedures.pdf
https://www.benchchem.com/product/b573353#h-d-4-pal-oh-2hcl-proper-disposal-procedures
https://www.benchchem.com/product/b573353#h-d-4-pal-oh-2hcl-proper-disposal-procedures
https://www.benchchem.com/product/b573353#h-d-4-pal-oh-2hcl-proper-disposal-procedures
https://www.benchchem.com/product/b573353#h-d-4-pal-oh-2hcl-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b573353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b573353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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